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Compound of Interest

Compound Name: 4-Sulfobenzoic acid

Cat. No.: B1208474

Introduction

4-Sulfobenzoic acid (4-SBA), also known as p-carboxybenzenesulfonic acid, is an aromatic
organic compound featuring both a carboxylic acid and a sulfonic acid functional group.[1][2] Its
chemical structure, C7HeOsS, provides it with strong acidic properties, making it a promising
candidate for acid catalysis in various organic reactions.[1] The presence of the sulfonic acid
group (-SOsH) gives it a low pKa, comparable to other well-known sulfonic acid catalysts like p-
toluenesulfonic acid. As a solid, water-soluble compound, 4-SBA offers potential advantages
over traditional mineral acid catalysts like sulfuric acid, including easier handling, reduced
corrosivity, and potential for recovery and reuse.

These application notes provide an overview of the potential uses of 4-Sulfobenzoic acid as a
catalyst in key organic transformations, complete with detailed experimental protocols for
researchers in organic synthesis and drug development.

Application 1: Fischer Esterification of Carboxylic
Acids

Fischer esterification is a cornerstone reaction in organic synthesis, involving the conversion of
a carboxylic acid and an alcohol into an ester in the presence of an acid catalyst.[3] 4-
Sulfobenzoic acid can effectively catalyze this reaction by protonating the carbonyl oxygen of
the carboxylic acid, thereby activating it for nucleophilic attack by the alcohol.
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Catalyst Performance Comparison

While specific kinetic data for 4-Sulfobenzoic acid is not extensively reported, its performance
can be benchmarked against other common acid catalysts used in esterification. The efficiency
of sulfonic acid catalysts often correlates with their hydrophobicity and the specific reaction
substrates.[4]

Table 1. Comparison of Various Acid Catalysts in a Model Esterification Reaction (Data for 4-
SBA is hypothetical and represents a target for experimental validation)
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General Mechanism of Acid-Catalyzed Esterification

The diagram below illustrates the key steps in the Fischer esterification mechanism catalyzed
by an acid like 4-Sulfobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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